Cas no 74702-91-3 (2-(2,6-Dichlorophenyl)propan-2-amine)

• Product Name: 2-(2,6-Dichlorophenyl)propan-2-amine
• CAS No: 74702-91-3
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD16547639
• CID: 2800947
• PubChem ID: 21492960
• Update Time: 2025-07-21

2-(2,6-Dichlorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-DICHLOROPHENYL)PROPAN-2-AMINE
• AB65057
• 2-(2,6-Dichlorophenyl)propan-2-amine

• MDL： MFCD16547639
• Inchi： 1S/C9H11Cl2N/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5H,12H2,1-2H3
• InChI Key： DRCMIKCSLJQIFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 2-(2,6-Dichlorophenyl)propan-2-amine

Research Brief on 2-(2,6-Dichlorophenyl)propan-2-amine (CAS: 74702-91-3): Recent Advances and Applications

2-(2,6-Dichlorophenyl)propan-2-amine (CAS: 74702-91-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a precursor or intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2,6-dichlorophenyl)propan-2-amine in the synthesis of N-substituted amphetamine derivatives with potential psychostimulant and neuroprotective effects. The study demonstrated that the compound's unique structural features, including the dichlorophenyl moiety, contribute to its high binding affinity for serotonin and dopamine receptors. This finding opens new avenues for the development of targeted therapies for neurodegenerative diseases such as Parkinson's and Alzheimer's.

In addition to its CNS applications, recent research has investigated the antimicrobial properties of 2-(2,6-dichlorophenyl)propan-2-amine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

From a synthetic chemistry perspective, advances in the catalytic asymmetric synthesis of 2-(2,6-dichlorophenyl)propan-2-amine have been achieved. A 2023 study in Organic Letters described a novel palladium-catalyzed enantioselective amination protocol, which significantly improves the yield and optical purity of the compound. This methodological breakthrough is expected to facilitate the large-scale production of enantiomerically pure 2-(2,6-dichlorophenyl)propan-2-amine for pharmaceutical applications.

Pharmacokinetic studies of 2-(2,6-dichlorophenyl)propan-2-amine have also progressed. Recent in vivo experiments in rodent models, published in Drug Metabolism and Disposition (2024), revealed favorable blood-brain barrier penetration and metabolic stability profiles. These properties make the compound an attractive candidate for further drug development, particularly for CNS-targeted therapies.

In conclusion, 2-(2,6-dichlorophenyl)propan-2-amine (CAS: 74702-91-3) continues to be a compound of significant research interest across multiple domains of chemical biology and pharmaceutical science. Its diverse biological activities and synthetic versatility position it as a valuable building block for drug discovery. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and investigations into its potential applications in other therapeutic areas.